Cas no 2361704-56-3 (N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide)

• Product Name: N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide
• CAS No: 2361704-56-3
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 6351748
• PubChem ID: 145903982
• Update Time: 2025-06-08

N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide
• Z3664805560
• EN300-26573763
• 2361704-56-3
• N-Ethyl-1-prop-2-enoyl-N-propylpiperidine-4-carboxamide

• Inchi： 1S/C14H24N2O2/c1-4-9-15(6-3)14(18)12-7-10-16(11-8-12)13(17)5-2/h5,12H,2,4,6-11H2,1,3H3
• InChI Key： MAHSEKCRORLJLP-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N(CC)CCC

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.6Ų

Additional information on N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide

Introduction to N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide (CAS No. 2361704-56-3)

N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide, a compound with the CAS number 2361704-56-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide features a piperidine ring substituted with various functional groups, including an ethyl group, a prop-2-enoyl (acryloyl) group, and a propyl group. These substituents contribute to the compound's unique chemical properties and influence its interactions with biological targets. The presence of the prop-2-enoyl moiety, in particular, suggests potential for reactivity and bioactivity that has been explored in recent studies.

In recent years, there has been growing interest in the development of novel piperidine derivatives as pharmacological agents. Piperidine-based compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory treatments. The specific arrangement of functional groups in N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide positions it as a candidate for further investigation in these contexts.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The piperidine core provides a stable framework that can be modified to enhance pharmacokinetic properties and target specificity. Researchers have been particularly interested in how the prop-2-enoyl group interacts with biological systems, as it may facilitate binding to specific enzymes or receptors involved in disease pathways.

Recent studies have begun to uncover the pharmacological profile of N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide. Initial investigations suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, which could make it useful in the treatment of conditions related to neurotransmitter imbalances. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, a critical factor for CNS drug efficacy.

The synthesis of N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

In preclinical research, N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide has been evaluated for its potential effects on various biological pathways. Animal models have provided insights into its pharmacodynamic properties, including its ability to modulate neurotransmitter release and receptor activity. These findings have laid the groundwork for further exploration of its therapeutic potential in human trials.

The compound's chemical stability and solubility profile are also important considerations in drug development. Studies have examined how these properties influence absorption, distribution, metabolism, and excretion (ADME) characteristics. Optimizing these parameters is crucial for ensuring that the drug reaches therapeutic levels in the body and remains effective over time.

Ethical considerations and regulatory compliance are paramount in pharmaceutical research. The development of new compounds like N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide must adhere to stringent guidelines set forth by regulatory agencies such as the FDA and EMA. This includes rigorous safety testing and clinical trials to assess both efficacy and potential side effects.

The future direction of research on N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide appears promising. Ongoing studies aim to refine its chemical structure to improve pharmacological activity while minimizing adverse effects. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate progress in this area.

In conclusion, N-ethyl-1-(prop-2-enoyl)-N-propylpiperidine-4-carboxamide (CAS No. 2361704-56) represents an intriguing compound with potential applications in pharmaceuticals. Its unique molecular structure and demonstrated biological activity make it a valuable candidate for further research. As scientific understanding continues to evolve, this compound may play a significant role in addressing unmet medical needs across various therapeutic categories.